Cas no 561002-01-5 (N-(6-amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methylpropyl)acetamide)

• Product Name: N-(6-amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methylpropyl)acetamide
• CAS No: 561002-01-5
• MF: C₁₄H₂₃ClN₄O₃
• MW: 330.810422182083
• CID: 3106120
• PubChem ID: 2461627
• Update Time: 2025-10-30

N-(6-amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-2-chloro-N- isobutyl-acetamide
• N-(6-amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methylpropyl)acetamide
• n-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-isobutylacetamide
• AKOS001073034
• CS-0292231
• EN300-06668
• 561002-01-5
• Z56931827
• UPCMLD0ENAT0518-5992:001
• N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-2-chloro-N-(2-methylpropyl)acetamide

• Inchi： 1S/C14H23ClN4O3/c1-4-5-6-18-12(16)11(13(21)17-14(18)22)19(8-9(2)3)10(20)7-15/h9H,4-8,16H2,1-3H3,(H,17,21,22)
• InChI Key： LCQDRVGMMLAKKY-UHFFFAOYSA-N
• SMILES： ClCC(N(C1C(NC(N(C=1N)CCCC)=O)=O)CC(C)C)=O

Computed Properties

• Exact Mass: 330.1458683Da
• Monoisotopic Mass: 330.1458683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on N-(6-amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methylpropyl)acetamide

Comprehensive Analysis of N-(6-amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methylpropyl)acetamide (CAS No. 561002-01-5)

The compound N-(6-amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methylpropyl)acetamide, with the CAS number 561002-01-5, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique tetrahydropyrimidine core, which is a critical scaffold in medicinal chemistry due to its versatility in drug design. The presence of both amino and chloroacetamide functional groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex bioactive compounds.

In recent years, the demand for pyrimidine derivatives has surged, driven by their applications in developing antiviral, anticancer, and anti-inflammatory agents. Researchers are particularly interested in how the 6-amino-1-butyl-2,4-dioxo moiety influences the compound's binding affinity to biological targets. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its potential interactions with enzymes and receptors, aligning with the growing trend of AI-driven drug discovery.

The 2-chloro-N-(2-methylpropyl)acetamide segment of the molecule introduces a reactive handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This approach is particularly relevant in the context of fragment-based drug design, a hot topic in modern pharmacology. The compound's solubility and stability under physiological conditions have also been investigated, as these properties are critical for its potential use in preclinical studies.

From a synthetic chemistry perspective, the preparation of CAS 561002-01-5 involves multi-step organic reactions, often requiring catalysts and protective group strategies to achieve high yields. Recent advancements in green chemistry have prompted researchers to explore eco-friendly protocols for its synthesis, such as microwave-assisted reactions or flow chemistry, which reduce waste and energy consumption. These innovations resonate with the global push toward sustainable laboratory practices.

Analytical characterization of this compound typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research applications. Additionally, its crystallographic data has been studied to understand its three-dimensional conformation, which is vital for rational drug design. The integration of machine learning in crystallography has further accelerated these analyses, a trend frequently searched by professionals in the field.

Given the rising interest in personalized medicine, the role of N-(6-amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methylpropyl)acetamide in targeted therapies is an area of active exploration. Its potential to modulate specific biochemical pathways without off-target effects aligns with the precision medicine paradigm. Furthermore, its compatibility with bioconjugation techniques makes it a candidate for developing prodrugs or diagnostic agents, topics frequently queried in academic and industrial forums.

In conclusion, CAS 561002-01-5 represents a multifaceted compound with broad applicability in drug development and biochemical research. Its structural features and synthetic adaptability position it as a valuable tool for addressing contemporary challenges in healthcare innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and cutting-edge chemical synthesis.